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Compound of Interest

Compound Name:
trans-4-

Butylcyclohexanecarboxylic Acid

CAS No.: 38289-28-0

Cat. No.: B3019037

Get Quote

Core Focus: Physicochemical Properties, Synthesis Logic, and Mesogenic Applications[1]

Executive Summary
trans-4-Butylcyclohexanecarboxylic acid (CAS: 38289-28-0) is a pivotal cycloaliphatic

building block, primarily utilized in the synthesis of nematic liquid crystals and as a lipophilic

scaffold in drug discovery.[2] Unlike its aromatic analog (4-butylbenzoic acid), this saturated

system introduces specific stereochemical constraints—favoring a linear, rod-like geometry in

its trans configuration—that are essential for mesophase stability.[2]

This guide addresses a critical gap in common literature: while database aggregators list

theoretical boiling points, the practical handling of this compound revolves around its low

melting point (35–38 °C) and the thermodynamic necessity of the trans-isomer over the

kinetically favored cis-isomer.
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The boiling point of trans-4-butylcyclohexanecarboxylic acid is frequently cited from

predictive models.[2][3] In practical laboratory settings, this compound is handled as a low-

melting solid or a viscous supercooled liquid.[2]

Table 1: Core Physical Properties
Property Value Technical Context

CAS Number 38289-28-0
Specific to the trans isomer.[2]

[4]

Molecular Formula C₁₁H₂₀O₂ MW: 184.28 g/mol

Melting Point 35.0 – 38.0 °C
Solid at 20°C; easily liquefies

upon gentle heating.[2]

Boiling Point (Atm) ~283 – 288 °C (Predicted)
Do not distill at 1 atm.

Decomposition likely.[2]

Boiling Point (Vac) ~145 – 150 °C @ 10 mmHg
Estimated range for effective

vacuum distillation.[2]

pKa ~4.92
Typical for aliphatic carboxylic

acids.[2]

Appearance White crystalline powder
Often appears as a waxy mass

due to low MP.[2]

Solubility Methanol, DCM, Toluene
Poorly soluble in water; high

solubility in organic solvents.[2]

The Boiling Point Paradox
While the theoretical atmospheric boiling point is ~283 °C, attempting to reach this temperature

often results in decarboxylation or polymerization.[2]

Operational Insight: Purification should be performed via vacuum distillation (if liquid) or,

preferably, recrystallization (if solid purity is >95%).[2]

Vacuum Protocol: If distillation is required, maintain pressure <5 mmHg to keep pot

temperature below 140 °C, preserving the integrity of the cyclohexyl ring conformation.
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Stereochemistry & Thermodynamics
The utility of this molecule dictates that the trans isomer (diequatorial) is strictly required.[2] The

cis isomer (axial-equatorial) introduces a "kink" in the molecular structure, disrupting the rod-

like anisotropy required for liquid crystal phases.

Conformational Analysis[2][5]
Trans-Isomer: Both the butyl group and the carboxylic acid group occupy equatorial positions

in the chair conformation.[2] This minimizes 1,3-diaxial interactions, making it the

thermodynamic product.[2]

Cis-Isomer: One substituent is forced into an axial position, raising the ground state energy

by approximately 1.7 kcal/mol.[2]

Visualization: Isomerization Logic
The following diagram illustrates the thermodynamic drive from cis to trans and the synthetic

pathway to access it.
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Caption: Thermodynamic equilibration pathway converting the kinetic cis-rich mixture to the

stable trans-isomer.

Synthesis & Purification Protocol
This protocol synthesizes the trans acid from 4-butylbenzoic acid.[2] The critical step is the

post-hydrogenation isomerization, as direct hydrogenation often yields the cis isomer.[2]

Step 1: Catalytic Hydrogenation
Reagents: 4-Butylbenzoic acid, 5% Rh/C or PtO₂, Acetic Acid.[2]

Dissolve 4-butylbenzoic acid in glacial acetic acid.
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Hydrogenate at 50–60 psi (3–4 bar) and 50 °C until hydrogen uptake ceases.

Filter catalyst and concentrate.[2][5]

Result: A mixture typically enriched in the cis isomer (approx. 70:30 cis:trans) due to the

syn-addition mechanism of heterogeneous catalysis.[2]

Step 2: Thermodynamic Equilibration (Isomerization)
Reagents: KOH, Methanol (or Ethylene Glycol for higher temp), HCl.[2]

Dissolve the crude residue in 20% KOH/Methanol.

Reflux vigorously for 12–24 hours. The base enolizes the position alpha to the carbonyl,

allowing the substituent to flip between axial and equatorial.[2]

The equilibrium shifts toward the diequatorial trans form (>90%).[2]

Acidify with concentrated HCl to precipitate the free acid.[2]

Step 3: Purification (Self-Validating Step)
Since the trans isomer has a higher melting point and lower solubility than the cis isomer,

crystallization is the validation step.[2]

Solvent: Petroleum Ether (60–80°C fraction) or chilled Pentane.

Dissolve the crude solid in minimum hot solvent.[2]

Cool slowly to 0°C. The trans isomer crystallizes as white needles; the cis isomer (and

unreacted oil) remains in the mother liquor.

Validation: Check Melting Point. If <35°C, recrystallize.[2]

Applications in Liquid Crystals
The trans-4-butylcyclohexanecarboxylic acid moiety is a "calamitic" (rod-like) core.[2] It is

rarely used as the acid itself but is converted into esters or cyanobiphenyls.[2]
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Structural Role[2][5][7][8]
Rigidity: The cyclohexane ring provides rigidity without the UV absorption/instability

associated with conjugated aromatic rings.[2]

Viscosity: Saturated rings generally yield liquid crystals with lower viscosity than their

aromatic counterparts, improving switching speeds in displays.[2]

Pathway: Mesogen Synthesis
The acid is typically converted to an acid chloride and then coupled with a phenol to create the

final liquid crystal.[2]
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Caption: Synthesis of a nematic liquid crystal from the acid precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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